Cas no 159768-89-5 (1-Butanone,1-[2,4-dihydroxy-3-(2-hydroxyethyl)-6-methoxyphenyl]-)

• Product Name: 1-Butanone,1-[2,4-dihydroxy-3-(2-hydroxyethyl)-6-methoxyphenyl]-
• CAS No: 159768-89-5
• Molecular Formula: C₁₃H₁₈O₅
• Molecular Weight: 254.27902
• MDL: MFCD27967521
• CID: 150489
• PubChem ID: 178026

1-Butanone,1-[2,4-dihydroxy-3-(2-hydroxyethyl)-6-methoxyphenyl]- Properties

Names and Identifiers

• 1-Butanone,1-[2,4-dihydroxy-3-(2-hydroxyethyl)-6-methoxyphenyl]-
• 1-Butanone, 1-(2,4-dihydroxy-3-(2-hydroxyethyl)-6-methoxyphenyl)-
• 1-[2,4-dihydroxy-3-(2-hydroxyethyl)-6-methoxyphenyl]butan-1-one
• PHOMALONE
• CHEBI:182590
• 159768-89-5
• 1-(2,4-Dihydroxy-3-(2-hydroxyethyl)-6-methoxyphenyl)butan-1-one
• AKOS040735667
• DTXSID10166722
• NS00097394
• Phomalone, >=95% (LC/MS-UV)
• DTXCID1089213
• 1-[2,4-dihydroxy-3-(2-hydroxyethyl)-6-methoxyphenyl]-1-butanone
• 1-Butanone, 1-[2,4-dihydroxy-3-(2-hydroxyethyl)-6-methoxyphenyl]-

• MDL： MFCD27967521
• InChIKey： PTBQWWHUOMDVFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O5/c1-3-4-9(15)12-11(18-2)7-10(16)8(5-6-14)13(12)17/h7,14,16-17H,3-6H2,1-2H3
• SMILES： OC1C(CCO)=C(O)C=C(OC)C=1C(=O)CCC

Computed Properties

• Exact Mass: 254.11544
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 254.115
• Heavy Atom Count: 18
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99
• Refractive Index: 1.567
• Boiling Point: 450°Cat760mmHg
• Flash Point: 170.2°C
• Density: 1.239

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones